Some activities of PorphyChem illustrated by the applications of porphyrinoids in PDT, PIT and PDI
Photochemical & Photobiological Sciences Pub Date: 2018-08-15 DOI: 10.1039/C8PP00222C
Abstract
Photodynamic therapy is an innovative approach to treat diverse cancers and diseases that involves the use of photosensitizing agents along with light of an appropriate wavelength to generate cytotoxic reactive oxygen species. Among the collection of potential dye candidates, porphyrinoids (i.e. porphyrins, chlorins, and phthalocyanines) are probably the most promising photosensitizers for PDT applications. This review shows the great potential of these derivatives for their industrial development in the field of health through different applications in photodynamic therapy (PDT), photoimmunotherapy (PIT), ophthalmology, dermatology and photodynamic inactivation (PDI). The purpose of this survey is also to show the new trends and evolutions in these fields.
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